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Compound of Interest

Bis[4-(4-
Compound Name:
aminophenoxy)phenyl]sulfone

Cat. No.: B080366

A summary of key physical and chemical properties of p-BAPS would be presented in a table
format for clarity and ease of comparison.

Property Value

Chemical Formula C12H12N2S

Molecular Weight 216.31 g/mol

Appearance Light yellow crystalline powder

Melting Point 108-110 °C

Boiling Point 403.9 °C at 760 mmHg

Solubility Soluble in organic s?lvents like DMSO, DMF,
and NMP. Insoluble in water.

Purity >99%

Experimental Protocols

Detailed methodologies for key experiments involving p-BAPS would be provided.

Synthesis of p-BAPS Monomer
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A common method for synthesizing p-BAPS involves the reaction of 4-nitrochlorobenzene with
sodium sulfide, followed by reduction of the resulting dinitro compound.

Experimental Workflow for p-BAPS Synthesis

Step 1: Nucleophilic Aromatic Substitution

Sodium_sulfide

4-nitrochlorobenzene

Bis(4-nitrophenyl)_sulfide

Step 2: Reduction

e.g., Sodium dithionite p-BAPS

Click to download full resolution via product page

Caption: Synthesis of p-BAPS monomer.

Characterization of p-BAPS Monomer

The synthesized p-BAPS monomer is typically characterized using various spectroscopic
techniques.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional
groups.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure.

e Mass Spectrometry (MS): To determine the molecular weight.
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Signaling Pathways

If the specified BAPS monomer has known biological activity, the relevant signaling pathways
would be detailed. For example, while p-BAPS is primarily used in materials science, if we were
discussing a bioactive peptide (BAP), the following diagram illustrates how BAPs can modulate

inflammatory signaling pathways.[1]

Anti-inflammatory Signaling Pathways Modulated by Bioactive Peptides (BAPS)
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Caption: Modulation of inflammatory pathways by BAPs.[1]

Please provide the specific "BAPS monomer" you are interested in so that a tailored and
detailed technical guide can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and Chemical Properties of p-BAPS
Monomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080366#physical-and-chemical-properties-of-baps-
monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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